Cas no 2034227-73-9 (6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide
• CAS No: 2034227-73-9
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 5549616
• Update Time: 2025-10-10

6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C13H14N4O2/c1-3-19-12-6-10(15-8-16-12)13(18)17-11-5-4-9(2)7-14-11/h4-8H,3H2,1-2H3,(H,14,17,18)
• InChI Key： VYZYLGNSLVOHOZ-UHFFFAOYSA-N
• SMILES： C1N=C(OCC)C=C(C(NC2=NC=C(C)C=C2)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide

Comprehensive Overview of 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide (CAS No. 2034227-73-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide (CAS No. 2034227-73-9) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyrimidine core linked to a 5-methylpyridin-2-yl group via a carboxamide bridge, is being studied for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural similarity to known bioactive compounds, which suggests possible interactions with biological targets such as kinases or enzymes.

The compound's ethoxy substitution at the 6-position of the pyrimidine ring is a key structural feature that influences its physicochemical properties, including solubility and metabolic stability. This modification is often employed in medicinal chemistry to optimize pharmacokinetic profiles. Recent literature searches indicate growing interest in "pyrimidine derivatives as kinase inhibitors" and "agrochemical lead optimization," aligning with the potential applications of this molecule. Computational studies of 2034227-73-9 suggest favorable drug-likeness parameters, making it a candidate for further investigation in hit-to-lead programs.

From a synthetic chemistry perspective, 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide presents interesting challenges and opportunities. The convergent synthesis typically involves coupling a functionalized pyrimidine carboxylic acid derivative with 5-methylpyridin-2-amine, requiring careful optimization of reaction conditions to achieve high yields. Modern techniques such as flow chemistry and microwave-assisted synthesis are being explored to improve the efficiency of producing this compound and its analogs.

Analytical characterization of CAS No. 2034227-73-9 employs advanced techniques including LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability under various pH conditions and thermal stress is currently being investigated, as these properties are crucial for both pharmaceutical formulation and agrochemical product development. Recent publications have highlighted the importance of "pyrimidine carboxamides in drug design" and "heterocyclic compounds in sustainable agriculture," reflecting the broader scientific context of this research.

In the context of current research trends, this compound intersects with several hot topics in chemical biology. The search terms "small molecule modulators of protein-protein interactions" and "fragment-based drug discovery" frequently appear in connection with pyrimidine derivatives. Additionally, the agrochemical industry shows growing interest in "novel modes of action for crop protection," where compounds like 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide may offer solutions to resistance management challenges.

Patent landscape analysis reveals increasing activity around pyrimidine carboxamide derivatives, particularly in areas of oncology and plant disease control. While specific data on 2034227-73-9 may be limited in the public domain, its structural class appears in numerous recent filings. This suggests that researchers are actively exploring the intellectual property potential of related compounds, with particular attention to "selective kinase inhibition" and "environmentally benign pesticides."

The environmental fate and ecotoxicological profile of 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide represent another important area of investigation. As regulatory requirements become more stringent worldwide, understanding the biodegradation pathways and non-target organism effects of such compounds is essential. Computational models predicting these properties are being refined, addressing search queries like "in silico toxicity prediction for heterocycles" and "green chemistry metrics for agrochemicals."

From a commercial perspective, the compound serves as a valuable building block for medicinal chemistry programs. Suppliers specializing in pyrimidine derivatives and heterocyclic scaffolds have reported growing demand for such structures. The customization potential of the ethoxy and methylpyridinyl substituents allows for the generation of diverse analog libraries, supporting drug discovery efforts targeting various disease areas.

Looking forward, research on 6-ethoxy-N-(5-methylpyridin-2-yl)pyrimidine-4-carboxamide is expected to expand in several directions. The integration of artificial intelligence in compound design has led to increased interest in "machine learning for heterocyclic compound optimization." Additionally, the development of more sustainable synthetic routes aligns with the pharmaceutical industry's focus on "green chemistry in API manufacturing." These trends suggest that CAS No. 2034227-73-9 and its derivatives will remain relevant in chemical research for years to come.